(5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one

• Molecular Formula: C22H18ClN3OS
• Molecular Weight: 407.9 g/mol
• IUPAC Name: (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one
• InChI: InChI=1S/C22H18ClN3OS/c1-2-15-5-9-17(10-6-15)24-22-25-21(27)20(28-22)14-19-4-3-13-26(19)18-11-7-16(23)8-12-18/h3-14H,2H2,1H3,(H,24,25,27)/b20-14-
• InChI Key: FRFUEKVYYSANGX-ZHZULCJRSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)NC2=NC(=O)/C(=C/C3=CC=CN3C4=CC=C(C=C4)Cl)/S2
• SMILES: CCC1=CC=C(C=C1)NC2=NC(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Cl)S2

Description

(5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the thiazole family and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one involves the inhibition of specific enzymes and signaling pathways that are essential for the growth and survival of cancer cells. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their eventual death.
Biochemical and Physiological Effects:
(5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of specific enzymes, such as topoisomerase and proteasome, which are essential for cancer cell growth and survival. Additionally, this compound has also been found to modulate specific signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one in lab experiments include its potent antitumor activity and its ability to induce cell cycle arrest and apoptosis in cancer cells. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for research on (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one. These include further studies on its mechanism of action, its potential use in combination with other chemotherapeutic agents, and its efficacy in animal models. Additionally, future studies should focus on the development of novel analogs of this compound with improved pharmacological properties and reduced toxicity.

Synthesis Methods

The synthesis of (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one involves the reaction of 4-chloroaniline, ethyl 2-bromoacetate, and 2-mercaptothiazole under specific conditions. The reaction is carried out in the presence of a catalyst and produces the desired compound in good yield.

Scientific Research Applications

(5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant antitumor activity against various types of cancer cells, including breast, lung, and colon cancer. Additionally, this compound has also shown promising results in the treatment of inflammatory diseases, such as rheumatoid arthritis.